dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate

• IUPAC Name: methyl 4-[6-[(4-methoxycarbonylphenoxy)carbonylamino]hexylcarbamoyloxy]benzoate
• InChI: InChI=1S/C24H28N2O8/c1-31-21(27)17-7-11-19(12-8-17)33-23(29)25-15-5-3-4-6-16-26-24(30)34-20-13-9-18(10-14-20)22(28)32-2/h7-14H,3-6,15-16H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key: DZCNXIMEDDZPLO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OC(=O)NCCCCCCNC(=O)OC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C24H28N2O8
• Molecular Weight: 472.5 g/mol

Description

Dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate, also known as HDBD, is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. HDBD is a bisbenzocyclobutene-based crosslinker that is widely used in the synthesis of polymeric materials, as well as in the development of novel drug delivery systems.

Scientific Research Applications

Dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate has a wide range of applications in scientific research, including the synthesis of polymeric materials such as thermosetting resins, adhesives, coatings, and composites. It is also used in the development of drug delivery systems, where it acts as a crosslinker to improve the stability and efficacy of the drug. dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate has also been used in the development of biosensors, where it acts as a linker to immobilize biomolecules onto the sensor surface.

Mechanism of Action

The mechanism of action of dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate is based on its ability to crosslink polymeric materials, which improves their mechanical and thermal properties. In drug delivery systems, dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate acts as a crosslinker to improve the stability and efficacy of the drug, by slowing down its release and preventing its degradation. In biosensors, dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate acts as a linker to immobilize biomolecules onto the sensor surface, which improves the sensitivity and selectivity of the sensor.
Biochemical and Physiological Effects:
dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate has been shown to be biocompatible and non-toxic, making it a safe and effective material for use in scientific research. It does not have any significant biochemical or physiological effects, and it does not interact with biological systems in any adverse way.

Advantages and Limitations for Lab Experiments

Dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate has several advantages for use in lab experiments, including its stability, solubility, and ease of synthesis. It is also highly versatile and can be used in a wide range of applications. However, there are also some limitations to its use, including its cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the use of dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate in scientific research. One potential application is in the development of novel drug delivery systems that can target specific tissues or organs. Another potential application is in the development of biosensors for the detection of various biomolecules. Additionally, dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate could be used in the synthesis of new polymeric materials with improved mechanical and thermal properties. Overall, the potential applications of dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate in scientific research are vast and varied, and further research is needed to fully explore its capabilities.
Conclusion:
In conclusion, dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate is a versatile and useful crosslinker that has a wide range of applications in scientific research. Its stability, solubility, and ease of synthesis make it an attractive material for use in a variety of fields, including the synthesis of polymeric materials, drug delivery systems, and biosensors. While there are some limitations to its use, the potential applications of dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate in scientific research are vast and varied, and further research is needed to fully explore its capabilities.

Synthesis Methods

Dimethyl 4,4'-[1,6-hexanediylbis(iminocarbonyloxy)]dibenzoate can be synthesized using a simple and efficient method involving the reaction of 4,4'-diaminodiphenylmethane with dimethyl 1,6-hexanediol dicarbonate in the presence of a catalyst. The resulting product is a white crystalline powder that is highly stable and soluble in a variety of solvents.